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Compound of Interest

Compound Name:
3-Thio-pheneacrylic acid methyl

ester

Cat. No.: B3386776 Get Quote

An In-depth Technical Guide to Methyl 3-
(thiophen-3-yl)acrylate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-(thiophen-3-yl)acrylate is a substituted acrylate ester containing a thiophene

heterocycle. This document provides a comprehensive overview of its known physical and

chemical properties, detailed synthetic protocols, and spectral characterization data. Due to its

structural motifs, this compound is of interest to researchers in materials science and drug

discovery. This guide collates available data to serve as a foundational resource for

professionals working with or considering this molecule for their research endeavors.

Chemical Structure and Properties
Methyl 3-(thiophen-3-yl)acrylate possesses a central acrylic acid methyl ester core with a

thiophene ring attached at the beta position. The presence of the electron-rich thiophene ring

and the electron-withdrawing acrylate group imparts specific reactivity to the molecule. The

trans or (E)-isomer is generally the more stable and commonly synthesized form.

Table 1: Physical and Chemical Properties of (E)-Methyl 3-(thiophen-3-yl)acrylate
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Property Value Reference

Molecular Formula C₈H₈O₂S N/A

Molecular Weight 168.21 g/mol [1]

Appearance White solid [2]

Melting Point 48-49 °C [2]

Boiling Point Data not available N/A

Solubility Data not available N/A

CAS Number 135835-43-7 [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the unambiguous identification and characterization of

methyl 3-(thiophen-3-yl)acrylate.

Table 2: Spectroscopic Data for (E)-Methyl 3-(thiophen-3-yl)acrylate

Technique Data Reference

¹H NMR

(400 MHz, CDCl₃) δ (ppm):

7.50 (d, J = 1.6 Hz, 1H), 7.29-

7.34 (m, 2H), 6.27 (d, J = 16.0

Hz, 1H), 3.80 (s, 3H, OMe)

[2]

¹³C NMR

Data not available for the 3-

isomer. For comparison, the

reported ¹³C NMR data for the

isomeric (E)-methyl 3-

(thiophen-2-yl)acrylate is

available.

[3]

Infrared (IR) Data not available N/A

Mass Spectrometry (MS) Data not available N/A
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Synthesis of Methyl 3-(thiophen-3-yl)acrylate
Several synthetic routes can be employed for the preparation of methyl 3-(thiophen-3-

yl)acrylate. The choice of method may depend on the availability of starting materials, desired

scale, and stereochemical outcome. Below are detailed experimental protocols for common

synthetic strategies.

Palladium-Catalyzed Heck Reaction
The Heck reaction provides a reliable method for the formation of the carbon-carbon double

bond by coupling an aryl halide with an alkene.[4]

Experimental Protocol:

Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 3-bromothiophene (1.0 eq), methyl acrylate (1.5 eq), palladium(II)

acetate (Pd(OAc)₂, 0.02 eq), and tri(o-tolyl)phosphine (P(o-tol)₃, 0.04 eq).

Solvent and Base: Add anhydrous triethylamine (Et₃N, 2.0 eq) as both the base and solvent.

Reaction Conditions: Heat the reaction mixture to reflux (approximately 90-100 °C) under an

inert atmosphere (e.g., nitrogen or argon) for 12-24 hours. Monitor the reaction progress by

thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl

acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. Purify the crude product by column chromatography on silica gel (eluent:

hexane/ethyl acetate gradient) to afford (E)-methyl 3-(thiophen-3-yl)acrylate.

DOT Diagram: Heck Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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